Cas no 108233-95-0 (Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI))

• Product name: Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
• CAS No: 108233-95-0
• MF: C₂₁H₂₈N₄O₄
• MW: 400.471425056458
• CID: 167479
• PubChem ID: 6442855

Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
• (12Z)-12-benzylidene-1,6-dimethyl-3-(2-methylpropyl)-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
• Cyclo(L-alanyl-L-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
• 108233-95-0
• 108340-85-8
• Cyclo(L-alanyl-D-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)

• Inchi： InChI=1S/C21H28N4O4/c1-13(2)10-16-21(29)25(4)17(11-15-8-6-5-7-9-15)20(28)22-12-18(26)23-14(3)19(27)24-16/h5-9,11,13-14,16H,10,12H2,1-4H3,(H,22,28)(H,23,26)(H,24,27)/b17-11-
• InChI Key： PWIZQNDYFYTXMJ-BOPFTXTBSA-N
• SMILES： C(=C1/N(C)C(=O)C(CC(C)C)NC(=O)C(C)NC(=O)CNC/1=O)/C1=CC=CC=C1

Computed Properties

• Exact Mass: 400.21105539g/mol
• Monoisotopic Mass: 400.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų
• XLogP3: 1.8